Cas no 2229083-53-6 (2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine
• CAS No: 2229083-53-6
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6435350
• PubChem ID: 165708831
• Update Time: 2025-05-25

2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine
• EN300-1971704
• 2229083-53-6

• Inchi： 1S/C8H10F2N2O/c1-13-6-3-2-4-12-7(6)8(9,10)5-11/h2-4H,5,11H2,1H3
• InChI Key： FFELRJFXAGKWNY-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CC=CN=1)OC)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine

Research Brief on 2,2-Difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine (CAS: 2229083-53-6)

2,2-Difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine (CAS: 2229083-53-6) is a fluorinated amine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoro and methoxypyridyl moieties, has been investigated for its role as a building block in the synthesis of novel bioactive molecules. Recent studies have explored its utility in targeting specific enzymes and receptors, making it a promising candidate for therapeutic interventions.

The synthesis of 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine involves multi-step organic reactions, including fluorination and amine functionalization, which have been optimized to achieve high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound. Researchers have also utilized computational modeling to predict its binding affinity and interaction with biological targets, providing insights into its mechanism of action.

In recent preclinical studies, 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine has demonstrated significant potential as a modulator of key signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory or anticancer agents. Further investigations are underway to evaluate its pharmacokinetic properties and toxicity profile.

The compound's versatility extends to its use in proteomics and chemical biology research. It has been incorporated into probe molecules for studying protein-ligand interactions and enzymatic activity. Such applications highlight its value as a tool compound in understanding complex biological systems. Additionally, its stability under physiological conditions makes it suitable for in vivo studies, further broadening its potential applications.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and efficacy. Researchers are exploring structural modifications to enhance its binding specificity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research on 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine underscores its significance in advancing drug discovery and therapeutic innovation.

In conclusion, 2,2-difluoro-2-(3-methoxypyridin-2-yl)ethan-1-amine (CAS: 2229083-53-6) represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and exploring its therapeutic potential in various disease models. This compound exemplifies the intersection of chemistry and biology in the pursuit of novel therapeutic solutions.